Cas no 14134-15-7 (5-(3-Chloropropyl)-5H-dibenzoa,dcycloheptene)

• Product Name: 5-(3-Chloropropyl)-5H-dibenzoa,dcycloheptene
• CAS No: 14134-15-7
• MF: C₁₈H₁₇Cl
• MW: 268.780584096909
• CID: 5179775
• Update Time: 2025-05-20

5-(3-Chloropropyl)-5H-dibenzoa,dcycloheptene Chemical and Physical Properties

Names and Identifiers

• 5H-Dibenzo[a,d]cycloheptene, 5-(3-chloropropyl)-
• 5-(3-Chloropropyl)-5H-dibenzoa,dcycloheptene

• Inchi： 1S/C18H17Cl/c19-13-5-10-18-16-8-3-1-6-14(16)11-12-15-7-2-4-9-17(15)18/h1-4,6-9,11-12,18H,5,10,13H2
• InChI Key： AJPGFAINKYGKPB-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(CCCCl)C1=CC=CC=C1C=C2

Additional information on 5-(3-Chloropropyl)-5H-dibenzoa,dcycloheptene

5-(3-Chloropropyl)-5H-dibenzoa,dcycloheptene (CAS No. 14134-15-7): A Comprehensive Overview

5-(3-Chloropropyl)-5H-dibenzoa,dcycloheptene, identified by the CAS registry number 14134-15-7, is a unique organic compound with significant applications in various scientific and industrial domains. This compound belongs to the class of dibenzo cycloheptenes, which are known for their rigid bicyclic structures and versatile chemical properties. The presence of the 3-chloropropyl group introduces additional functional complexity, making it a valuable molecule for research and development.

The molecular structure of 5-(3-Chloropropyl)-5H-dibenzoa,dcycloheptene consists of a fused bicyclic system with two benzene rings connected by a seven-membered ring containing one double bond. The chloropropyl substituent at the fifth position adds a layer of reactivity and potential for further chemical modifications. This structure has been extensively studied in recent years due to its intriguing electronic properties and its role in advanced materials science.

Recent studies have highlighted the potential of dibenzo cycloheptenes as precursors for synthesizing novel materials with tailored electronic properties. For instance, researchers have explored the use of 5-(3-Chloropropyl)-5H-dibenzoa,dcycloheptene in the development of organic semiconductors and optoelectronic devices. The compound's ability to undergo various substitution reactions has made it a valuable intermediate in the synthesis of more complex molecules.

In terms of synthesis, 5-(3-Chloropropyl)-5H-dibenzoa,dcycloheptene can be prepared through a variety of methods, including Friedel-Crafts alkylation and other cycloaddition reactions. These methods allow for precise control over the substitution pattern, enabling researchers to tailor the molecule's properties for specific applications. The introduction of the chloropropyl group enhances the compound's solubility in organic solvents, making it easier to handle in laboratory settings.

One of the most promising applications of dibenzo cycloheptenes lies in their use as building blocks for advanced materials. For example, recent research has demonstrated that derivatives of 5-(3-Chloropropyl)-5H-dibenzoa,dcycloheptene can be used to create high-performance polymers with excellent thermal stability and mechanical strength. These materials have potential applications in aerospace engineering and high-temperature electronics.

Moreover, the compound has shown promise in biological studies. Preliminary experiments suggest that dibenzo cycloheptenes may exhibit bioactivity against certain enzymes or cellular pathways. While more research is needed to fully understand their biological implications, these findings open up new avenues for drug discovery and therapeutic development.

In conclusion, 5-(3-Chloropropyl)-5H-dibenzoa,dcycloheptene (CAS No. 14134-15-7) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers working in materials science, organic chemistry, and pharmacology. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.